Octyl methoxycinnamate
Overview
Description
Octinoxate is a cinnamate ester.
Scientific Research Applications
Endocrine Disrupting Properties and Reproductive Development Effects Octyl Methoxycinnamate (OMC) has been studied for its potential endocrine-disrupting properties. Research indicates that perinatal OMC exposure can affect both the reproductive and neurological development of rat offspring, potentially due to its interference with thyroid hormone levels (Axelstad et al., 2011).
Gene Expression Modulation and Protection Against DNA Damage OMC, widely used in sunscreens, has been shown to provide protection against cyclobutane pyrimidine dimers (CPDs) formed due to UV exposure. However, it does not offer the same level of protection against oxidative DNA lesions. OMC also influences gene expression related to DNA damage response in human cell lines (Duale et al., 2010).
Influence on Gn-RH and Neurotransmitter Release Studies demonstrate that OMC can decrease Gn-RH release and alter the amino acid neurotransmitter system in rats. These effects suggest that OMC, acting as an endocrine disruptor, could impact the sex hormone-neurotransmitter-Gn-RH axis relationships (Carbone et al., 2010).
Impact on Hypothalamo-Pituitary-Thyroid Function Research indicates that OMC can disrupt the hypothalamo-pituitary-thyroid (HPT) axis in rodents, leading to decreased serum concentrations of thyroid hormones. This non-estrogenic interference with the HPT axis demonstrates OMC's potential impact on thyroid hormone status and liver function (Klammer et al., 2007).
Photoprotection Enhancement with Plant Extracts A study investigated the use of Plantago major L. leaves' ethanol fraction to enhance the photoprotective efficacy of OMC in sunscreen formulations. The addition of this ethanol fraction was found to significantly reduce erythema transmission and pigmentation transmission, indicating improved UVA and UVB protection (Sugihartini et al., 2005).
Toxicological Effects on Zebrafish Development A study on zebrafish revealed that OMC and its photoproducts can cause developmental toxicity, oxidative stress, and neurotoxicity, along with histopathological changes in embryos and larvae. This indicates a significant impact of OMC and its derivatives on aquatic organisms (Nataraj et al., 2019).
Skin Permeation and Enhancement Studies Research on the skin permeability of OMC has shown that various chemical enhancers can significantly increase its skin absorption. This has implications for optimizing sunscreen formulations for more effective UV protection (Salimi et al., 2020).
Microencapsulation for Enhanced Stability and Efficacy Studies on microencapsulation of OMC have explored the use of complex coacervation and other methods to enhance its stability, reduce skin permeation, and increase its effectiveness as a sunscreen ingredient (Zhao et al., 2016).
Properties
IUPAC Name |
2-ethylhexyl 3-(4-methoxyphenyl)prop-2-enoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26O3/c1-4-6-7-15(5-2)14-21-18(19)13-10-16-8-11-17(20-3)12-9-16/h8-13,15H,4-7,14H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBGZDTIWKVFICR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)COC(=O)C=CC1=CC=C(C=C1)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1025302 | |
Record name | Octinoxate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1025302 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5466-77-3 | |
Record name | 2-Ethylhexyl 4-methoxycinnamate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5466-77-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Octinoxate [USAN:USP:INN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005466773 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Octinoxate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1025302 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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